Cas no 27834-99-7 (Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate)

Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate Properties

Names and Identifiers

• Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate
• Ethyl (3-Methoxybenzoyl)acetate
• Benzenepropanoic acid, 3-methoxy-β-oxo-, ethyl ester
• Benzenepropanoic acid,3-methoxy-b-oxo-, ethyl ester
• 3-(3-Methoxyphenyl)-3-oxo-propionic acid ethylester
• Ethyl m-anisoylacetate
• m-Anisoyl-acetic acid ethyl ester
• Ethyl 3-(3-Methoxyphenyl)-3-oxopropionate
• (3-Methoxybenzoyl)acetic Acid Ethyl Ester
• 3-(3-Methoxyphenyl)-3-oxopropionic Acid Ethyl Ester
• 3-(3-Methoxy-phenyl)-3-oxo-propionic acid ethyl ester
• benzenepropanoic acid, 3-methoxy-beta-oxo-, ethyl ester
• FDPPVAYPZOORBP-UHFFFAOYSA-N
• BBL004590
• AB2846
• STL131874
• 3-Methoxybenzoylacetic acid ethyl ester
• NE25598
• SY052528
• (3-Me
• +Expand

• MDL： MFCD00086704
• InChIKey： FDPPVAYPZOORBP-UHFFFAOYSA-N
• Inchi： 1S/C12H14O4/c1-3-16-12(14)8-11(13)9-5-4-6-10(7-9)15-2/h4-7H,3,8H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])([H])C(C1C([H])=C([H])C([H])=C(C=1[H])OC([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 222.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Heavy Atom Count: 16
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 1.83110
• PSA: 52.60000
• Refractive Index: n20/D 1.5360(lit.)
• Boiling Point: >268 °C(lit.)
• Flash Point: >230 °F
• Color/Form: Not available
• Solubility: Not available
• Density: 1.146 g/mL at 25 °C(lit.)

Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport

Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters